Cas no 2172098-50-7 (1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 2172098-50-7
• MF: C₉H₅Cl₂FN₂O₂S
• MW: 295.117602109909
• CID: 5567647
• PubChem ID: 165592665
• Update Time: 2025-05-21

1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride
• EN300-1591053
• 2172098-50-7

• Inchi： 1S/C9H5Cl2FN2O2S/c10-7-5-6(12)1-2-8(7)14-9(3-4-13-14)17(11,15)16/h1-5H
• InChI Key： CQVQSWSXAIBIGR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=NN1C1C=CC(=CC=1Cl)F)(=O)=O

Computed Properties

• Exact Mass: 293.9432821g/mol
• Monoisotopic Mass: 293.9432821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride

Professional Introduction to Compound with CAS No. 2172098-50-7 and Product Name: 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride

The compound identified by the CAS number 2172098-50-7 and the product name 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonyl chlorides, which have garnered considerable attention due to their versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro group at the 2-position of the phenyl ring and a fluoro substituent at the 4-position, combined with the pyrazole core, contribute to its unique reactivity and potential biological activity.

In recent years, there has been a growing interest in designing novel sulfonyl chloride derivatives as key intermediates in the synthesis of biologically active compounds. The 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride molecule is no exception. Its structural framework allows for facile functionalization, making it a valuable building block for constructing more complex pharmacophores. The sulfonyl chloride moiety is particularly noteworthy, as it can undergo nucleophilic substitution reactions to form sulfonamides, which are widely recognized for their therapeutic properties.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting various diseases. For instance, recent studies have highlighted the importance of pyrazole derivatives in inhibiting enzymes that play a crucial role in metabolic disorders and inflammatory conditions. The chloro and fluoro substituents on the phenyl ring are known to enhance binding affinity and metabolic stability, making this compound an attractive candidate for further investigation.

Moreover, the 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride molecule has shown promise in preclinical studies as a precursor for synthesizing novel sulfonamide-based drugs. Sulfonamides have a long history of use in medicine, with applications ranging from antibiotics to anti-inflammatory agents. The ability to easily introduce additional functional groups onto the pyrazole core allows for fine-tuning of biological activity, enabling the design of compounds with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for this type of compound. Molecular modeling studies have been instrumental in predicting the binding modes of 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride with target enzymes, providing insights into its potential mechanism of action. These computational approaches have complemented experimental efforts, leading to more efficient and targeted drug development strategies.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The presence of both chloro and fluoro substituents necessitates careful optimization to prevent unwanted side reactions. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of such processes, making it feasible to produce this compound on a larger scale for industrial applications.

In addition to its pharmaceutical applications, this compound has also shown potential in materials science. The unique electronic properties conferred by the chloro and fluoro substituents make it an interesting candidate for developing advanced materials with specialized functions. For example, it could be used in the design of organic semiconductors or liquid crystals, where precise control over molecular structure is essential.

The growing body of research on sulfonyl chloride derivatives underscores their importance as versatile intermediates in chemical synthesis. The 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride molecule exemplifies this trend, demonstrating how structural modifications can lead to compounds with novel properties and applications. As research continues to uncover new uses for this class of compounds, their impact on science and industry is likely to grow even further.

Future directions in this field may involve exploring new synthetic routes to improve yield and reduce costs, as well as investigating novel derivatives that could exhibit enhanced biological activity or material properties. Collaborative efforts between academic researchers and industry professionals will be crucial in translating these findings into tangible benefits for society.

In conclusion, the compound with CAS number 2172098-50-7, known as 1-(2-chloro-4-fluorophenyl)-1H-pyrazole-5-sulfonyl chloride, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in drug development and materials science. As research progresses, we can expect to see even more innovative uses for this compound and its derivatives, further solidifying its importance in modern chemistry.